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Compound of Interest |

Compound Name: Ethyl 3-(benzyloxy)propanoate
CAS No.: 127113-02-4
Cat. No.: B1290803

Get Quote

This guide provides a comprehensive technical overview of Ethyl 3-(benzyloxy)propanoate, a
valuable intermediate in organic synthesis, particularly within the pharmaceutical and fine
chemical industries. Intended for researchers, scientists, and professionals in drug
development, this document delineates the compound's synthesis, properties, characterization,
and applications, grounded in established chemical principles and supported by authoritative
references.

Introduction and Strategic Importance

Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) is a carboxylic acid ester
characterized by the presence of a benzyl ether moiety.[1] This structural feature, specifically
the benzyloxy group, serves as a crucial protecting group for a hydroxyl function, enabling
selective transformations at other parts of a molecule. Its stability under a range of reaction
conditions, coupled with the relative ease of its removal via hydrogenolysis, makes it an
indispensable tool in the multi-step synthesis of complex molecular architectures, including
active pharmaceutical ingredients (APIS).
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The strategic importance of this compound lies in its utility as a building block. The propanoate
backbone offers a versatile three-carbon chain that can be further elaborated, while the
protected hydroxyl group allows for delayed functionalization, a key strategy in convergent
synthetic routes.

Physicochemical and Structural Characteristics

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in synthesis. The key identifiers and properties of Ethyl 3-
(benzyloxy)propanoate are summarized below.

Property Value Source
IUPAC Name Ethyl 3-(benzyloxy)propanoate
Ethyl 3-
(phenylmethoxy)propanoate,
Synonyms o [2]
3-Benzyloxy-propionic acid
ethyl ester
CAS Number 127113-02-4 [1]
Molecular Formula C12H1603 [1]
Molecular Weight 208.25 g/mol [1]
SMILES CCOC(=0)CCOCclccccecl [2]

Note: Experimentally determined values for properties such as boiling point and density for this
specific compound are not widely reported. However, data from analogous structures like ethyl
3-phenylpropanoate suggest a boiling point in the range of 247-249 °C and a density of
approximately 1.1 g/mL.

Synthesis of Ethyl 3-(benzyloxy)propanoate: A
Validated Protocol

The synthesis of Ethyl 3-(benzyloxy)propanoate can be efficiently achieved through a two-
step process: Williamson ether synthesis to introduce the benzyl protecting group, followed by
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Fischer esterification to form the ethyl ester. This approach ensures high yields and purity.

Synthetic Workflow Overview

The logical flow of the synthesis is depicted below, starting from 3-hydroxypropanoic acid.
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Caption: Synthetic pathway for Ethyl 3-(benzyloxy)propanoate.

Step-by-Step Experimental Protocol

Part A: Synthesis of 3-(Benzyloxy)propanoic Acid via Williamson Ether Synthesis

This step is foundational, creating the benzyl ether linkage that is central to the target
molecule's structure. The reaction proceeds via an SN2 mechanism, where the alkoxide of 3-
hydroxypropanoic acid displaces the bromide from benzyl bromide.
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 3-hydroxypropanoic acid (1.0 eq) and potassium carbonate (1.5 eq) in a
suitable solvent such as acetone or DMF.

o Addition of Reagent: To the stirred suspension, add benzyl bromide (1.1 eq) dropwise at
room temperature.

e Reaction: Heat the mixture to reflux and maintain for 12-16 hours. Monitor the reaction's
progress using Thin Layer Chromatography (TLC).

o Work-up: After completion, cool the reaction mixture and filter to remove inorganic salts. The
filtrate is then concentrated under reduced pressure. The residue is dissolved in an organic
solvent like ethyl acetate and washed with a dilute acid solution and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is evaporated to yield crude 3-(benzyloxy)propanoic acid, which can be purified
further by recrystallization or column chromatography.

Part B: Synthesis of Ethyl 3-(benzyloxy)propanoate via Fischer Esterification

This classic esterification reaction is an equilibrium process driven to completion by using an
excess of the alcohol (ethanol) and removing the water formed.

o Reaction Setup: In a round-bottom flask, dissolve the 3-(benzyloxy)propanoic acid (1.0 eq)
from Part A in a large excess of anhydrous ethanol.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
(a few drops), to the solution.

o Reaction: Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be
monitored by TLC.

o Work-up: Upon completion, cool the mixture and remove the excess ethanol under reduced
pressure. Dissolve the residue in ethyl acetate and wash sequentially with a saturated
aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.
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 Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. The resulting crude product, Ethyl 3-(benzyloxy)propanoate, can
be purified by silica gel column chromatography.

Spectroscopic Characterization

The structural integrity of the synthesized Ethyl 3-(benzyloxy)propanoate must be confirmed
through spectroscopic methods.

'H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to
show characteristic signals for the ethyl group (a triplet and a quartet), the benzylic protons
(a singlet), the aromatic protons of the benzyl group (a multiplet), and the two methylene
groups of the propanoate chain (two triplets).

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will display
distinct peaks for the carbonyl carbon of the ester, the carbons of the ethyl group, the
benzylic carbon, the aromatic carbons, and the carbons of the propanoate backbone.

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak
corresponding to the molecular weight of the compound (208.25 g/mol ).

 Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band
characteristic of the C=0 stretch of the ester group (around 1735 cm~1) and C-O stretching
bands.

Applications in Drug Development and Organic
Synthesis

Ethyl 3-(benzyloxy)propanoate is a versatile intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical sector.

e As a Protected Building Block: The primary application stems from the use of the benzyloxy
group as a protecting group for a hydroxyl functionality. This allows for chemical
modifications at other sites of the molecule without affecting the hydroxyl group. The benzyl
group can be readily removed under mild conditions by catalytic hydrogenation.
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 Intermediate in API Synthesis: While direct applications in final drug structures are less
common, its role as an intermediate is crucial. For instance, related N-benzyl-B-alanine ethyl
ester is used in the synthesis of dipivaloyloxyphenyl aminopropionate (3-agonist prodrugs for
treating conditions like psoriasis.[3] The structural motif of a protected 3-hydroxypropanoate
is found in the backbones of various biologically active compounds.

» Synthesis of Heterocyclic Compounds: The functional groups present in Ethyl 3-
(benzyloxy)propanoate make it a suitable precursor for the synthesis of various
heterocyclic systems, which are prevalent in many drug scaffolds.

» Antiproliferative Agents: Research has shown that derivatives of benzyloxy-substituted
aromatic compounds can exhibit significant biological activity. For example, N-alkyl 3-(3-
benzyloxyquinoxalin-2-yl) propanamides have been synthesized and tested as
antiproliferative agents.[4][5]

Safety and Handling

As a laboratory chemical, Ethyl 3-(benzyloxy)propanoate should be handled with appropriate
care. While a specific Safety Data Sheet (SDS) for this compound is not readily available,
general precautions for similar esters should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

» Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

Ethyl 3-(benzyloxy)propanoate is a valuable and versatile chemical intermediate. Its
synthesis is straightforward, relying on fundamental and well-understood organic reactions. The
strategic use of the benzyl ether as a protecting group makes this compound a key component
in the synthetic chemist's toolbox, particularly for the construction of complex molecules in the
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field of drug discovery and development. A thorough understanding of its synthesis, properties,
and handling is essential for its effective and safe utilization in a research and development
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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